Cas no 62926-89-0 (Benzenamine, 2-[(methylthio)methyl]-6-nitro-)

Benzenamine, 2-[(methylthio)methyl]-6-nitro- structure
62926-89-0 structure
Product Name:Benzenamine, 2-[(methylthio)methyl]-6-nitro-
CAS No:62926-89-0
MF:C8H10N2O2S
MW:198.242200374603
CID:428702
PubChem ID:12357490
Update Time:2025-04-19

Benzenamine, 2-[(methylthio)methyl]-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-[(methylthio)methyl]-6-nitro-
    • 2-(methylsulfanylmethyl)-6-nitroaniline
    • 2-[(Methylsulfanyl)methyl]-6-nitroaniline
    • 62926-89-0
    • DTXSID50493822
    • Inchi: 1S/C8H10N2O2S/c1-13-5-6-3-2-4-7(8(6)9)10(11)12/h2-4H,5,9H2,1H3
    • InChI Key: SEAQWCJGPZAYEB-UHFFFAOYSA-N
    • SMILES: S(C)CC1C=CC=C(C=1N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 198.0464
  • Monoisotopic Mass: 198.04629874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 97.1Ų

Experimental Properties

  • PSA: 69.16
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